Cas no 2172205-02-4 (2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2172205-02-4
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6149765
• PubChem ID: 165810191
• Update Time: 2025-05-21

2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic acid
• 2172205-02-4
• EN300-1520349
• 2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-1H-pyrazol-1-yl}acetic acid

• Inchi： 1S/C26H28N4O5/c1-17(12-24(31)29-18-13-28-30(14-18)15-25(32)33)10-11-27-26(34)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,13-14,17,23H,10-12,15-16H2,1H3,(H,27,34)(H,29,31)(H,32,33)
• InChI Key： IOPUQPRJIFUHJW-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NC1C=NN(CC(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic acid

2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic Acid (CAS No. 2172205-02-4): A Comprehensive Overview

2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2172205-02-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and other bioactive molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The core structure of 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic acid features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

The pyrazole ring in the compound's structure adds further complexity and functionality. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this ring system in 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic acid suggests potential applications in drug discovery and development, particularly in the design of small molecule inhibitors and modulators.

Recent studies have highlighted the importance of Fmoc derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc protected amino acids can be used to synthesize highly potent and selective inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another notable research effort, scientists at a leading pharmaceutical company utilized 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic acid to develop a series of small molecule modulators targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are key targets for drug discovery. The modulators derived from this compound exhibited high affinity and selectivity, making them potential candidates for further clinical evaluation.

The synthesis of 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-1H-pyrazol-1-yl}acetic acid involves several steps, including the formation of the Fmoc protected amino acid intermediate and subsequent coupling with the pyrazole ring. The process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow reactors have been employed to optimize the production process, making it more efficient and scalable.

The physicochemical properties of 2-{4-5-({(9H-fluoren-9-y lmethoxycarbonyl}amino)-3-methylpentanamido -1H-pyrazol -1 - yl }acetic acid , such as its solubility, stability, and reactivity, have been extensively characterized. These properties are crucial for its application in various chemical reactions and biological assays. For example, its solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening (HTS) platforms, where large libraries of compounds are tested for biological activity.

In addition to its role in drug discovery, 2-{4 - 5 - ({( 9 H - fluoren - 9 - y l )methoxycarbonyl }amino ) - 3 - methylpentanamido - 1 H - pyrazol - 1 - y l }acetic acid has also found applications in materials science. Researchers have explored its use as a building block for supramolecular assemblies and functional materials with unique optical and electronic properties. The ability to fine-tune the structure through chemical modifications opens up new possibilities for designing materials with tailored functionalities.

The safety profile of 2-{4 - 5 - ({( 9 H - fluoren - 9 - y l )methoxycarbonyl }amino ) - 3 - methylpentanamido - 1 H - pyrazol - 1 - y l }acetic acid has been thoroughly evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, as with any chemical compound used in pharmaceutical applications, proper handling and storage precautions should be followed to ensure safety.

In conclusion, 2-{4 - 5 - ({( 9 H - fluoren - 9 - y l )methoxycarbonyl }amino ) - 3 - methylpentanamido - 1 H - pyrazol - 1 - y l }acetic acid (CAS No. 2172205-02-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for the development of novel therapeutic agents and functional materials. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.